Cas no 957147-02-3 (3-(4-ethoxyphenyl)prop-2-en-1-ol)

3-(4-Ethoxyphenyl)prop-2-en-1-ol is a versatile intermediate in organic synthesis, characterized by its conjugated enol structure and ethoxy-substituted aromatic ring. This compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and functional materials due to its reactive hydroxyl and alkene functionalities. The ethoxy group enhances solubility in organic solvents, facilitating further derivatization. Its structural features make it suitable for applications such as cross-coupling reactions, Michael additions, and polymer synthesis. High purity grades are available to ensure consistent performance in sensitive reactions. Proper handling under inert conditions is recommended to preserve stability.
3-(4-ethoxyphenyl)prop-2-en-1-ol structure
957147-02-3 structure
Product name:3-(4-ethoxyphenyl)prop-2-en-1-ol
CAS No:957147-02-3
MF:C11H14O2
MW:178.227663516998
CID:2037593
PubChem ID:18539691

3-(4-ethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • E-p-coumaryl alcohol ethyl ether
    • 3-(4-ethoxyphenyl)prop-2-en-1-ol
    • 957147-02-3
    • (e)-p-coumaryl alcohol ethyl ether
    • 2-Propen-1-ol, 3-(4-ethoxyphenyl)-
    • EN300-1853564
    • SCHEMBL4630859
    • Inchi: InChI=1S/C11H14O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h3-8,12H,2,9H2,1H3/b4-3+
    • InChI Key: GFSWFUCBLILOSX-ONEGZZNKSA-N

Computed Properties

  • Exact Mass: 178.099379685Da
  • Monoisotopic Mass: 178.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

3-(4-ethoxyphenyl)prop-2-en-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1853564-0.5g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
0.5g
$397.0 2023-09-18
Enamine
EN300-1853564-10.0g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
10g
$3746.0 2023-06-01
Enamine
EN300-1853564-10g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
10g
$1778.0 2023-09-18
Enamine
EN300-1853564-0.1g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
0.1g
$364.0 2023-09-18
Enamine
EN300-1853564-5.0g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
5g
$2525.0 2023-06-01
Enamine
EN300-1853564-1.0g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
1g
$871.0 2023-06-01
Enamine
EN300-1853564-2.5g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
2.5g
$810.0 2023-09-18
Enamine
EN300-1853564-1g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
1g
$414.0 2023-09-18
Enamine
EN300-1853564-0.05g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
0.05g
$348.0 2023-09-18
Enamine
EN300-1853564-5g
3-(4-ethoxyphenyl)prop-2-en-1-ol
957147-02-3
5g
$1199.0 2023-09-18

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